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Compound of Interest

Compound Name: 4-Bromo-1-butyne

Cat. No.: B1278893

Essential Safety and Handling Guide for 4-
Bromo-1-butyne

This guide provides critical safety and logistical information for the handling and disposal of 4-
Bromo-1-butyne, tailored for researchers, scientists, and professionals in drug development.
The following procedures are designed to ensure safe laboratory operations.

Physicochemical and Safety Data

The following table summarizes the key quantitative data for 4-Bromo-1-butyne.
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Property Value Citations
Molecular Formula CaHsBr [1]
Molecular Weight 132.986 g/mol [1]
Appearance .Cok.)rless to light yellow clear Be
liquid

Density 1.417 g/mL at 25 °C [2]

Boiling Point 110-118 °C [1][2]
Flash Point 23.9°C-323°C [1112]
Storage Temperature 2-8 °C [2]

Solubility

Immiscible with water; Soluble
in organic solvents like
[21[3][4]

chloroform, ethanol, and

acetone.

Hazard Class

Flammable Liquid 3; Acute
Toxicity 3 (Oral); Skin [2][4]

Sensitizer 1.

Personal Protective Equipment (PPE)

Strict adherence to the following personal protective equipment guidelines is mandatory to

minimize exposure and ensure personal safety when handling 4-Bromo-1-butyne.
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Equipment Specification Citations

Chemical-resistant gloves
(e.g., nitrile rubber). Double
) gloving is recommended.
Hand Protection [21[5]
Change gloves every 30-60
minutes or immediately upon

contamination.

Tightly fitting safety goggles
Eye/Face Protection ghtly Titing _ Yy 90gg 6]
and a face shield.

Chemical protective suit or
Skin and Body Protection impervious gown. All clothing [2][6]

should be flame-resistant.

A NIOSH-approved N95 or

ABEK (EN14387) respirator is
Respiratory Protection required. Operations must be [2][6]

conducted in a certified

chemical fume hood.

Standard Operating Protocol for Handling 4-Bromo-
1-butyne

The following protocol outlines the step-by-step procedure for the safe handling of 4-Bromo-1-
butyne from preparation to disposal.

[EEN

. Pre-Experiment Preparation:

Ensure a certified chemical fume hood is operational.

Have an emergency eyewash station and safety shower readily accessible.[2]

Assemble all necessary glassware and equipment and check for any defects.

Prepare a designated waste container for 4-Bromo-1-butyne waste.
Ensure fire extinguishing media such as dry sand or alcohol-resistant foam is available.[2]

N

. Donning Personal Protective Equipment (PPE):
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Before entering the laboratory, don a chemical-resistant gown, safety goggles, and a face
shield.

Wash hands thoroughly before putting on two pairs of chemical-resistant gloves. The inner
glove should be tucked under the gown cuff, and the outer glove should go over the cuff.
Wear a properly fit-tested N95 or ABEK (EN14387) respirator.

. Handling and Experimental Procedure:

Conduct all work in a chemical fume hood to avoid inhalation of vapors.[2]

Ground all containers and receiving equipment to prevent static discharge.

Use only non-sparking tools.

Avoid contact with skin and eyes.

Keep the container tightly closed when not in use.

Maintain the working temperature below the flash point of 23.9 °C.

Avoid contact with incompatible materials such as strong oxidizing agents and strong bases.

[21[4]
. Storage:

Store 4-Bromo-1-butyne in a tightly sealed container in a cool, dry, and well-ventilated area.
[2]

The recommended storage temperature is between 2-8 °C.[2]

Store away from sources of heat, sparks, and open flames.[4]

. Spill Management:

Small Spills: Use an inert absorbent material like sand or vermiculite to collect the spill. Place
the absorbed material into a sealed container for hazardous waste disposal.[2]

Large Spills: Evacuate the area immediately. Use a wet sand or electrostatic vacuum to
collect the material, and place it in a sealed container for disposal.[2]

. Disposal:

All waste containing 4-Bromo-1-butyne must be treated as hazardous waste.
Dispose of the waste in a designated, approved hazardous waste disposal plant.
Do not dispose of it down the drain or in regular trash.

. Post-Experiment:
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» Decontaminate all surfaces and equipment after use.

» Doff PPE in the correct order, removing the outer gloves first, followed by the gown and other
protective equipment, and finally the inner gloves.

e Wash hands thoroughly with soap and water after removing all PPE.

Workflow for Handling 4-Bromo-1-butyne
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Caption: Workflow for the safe handling of 4-Bromo-1-butyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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